Cas no 2228410-87-3 ({1-5-(trifluoromethyl)thiophen-2-ylcyclobutyl}methanol)

• Product Name: {1-5-(trifluoromethyl)thiophen-2-ylcyclobutyl}methanol
• CAS No: 2228410-87-3
• MF: C₁₀H₁₁F₃OS
• MW: 236.253952264786
• CID: 6085080
• PubChem ID: 165742922
• Update Time: 2025-10-29

{1-5-(trifluoromethyl)thiophen-2-ylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-5-(trifluoromethyl)thiophen-2-ylcyclobutyl}methanol
• {1-[5-(trifluoromethyl)thiophen-2-yl]cyclobutyl}methanol
• 2228410-87-3
• EN300-1969208

• Inchi： 1S/C10H11F3OS/c11-10(12,13)8-3-2-7(15-8)9(6-14)4-1-5-9/h2-3,14H,1,4-6H2
• InChI Key： QXGHCTVCSXUKDL-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1C1(CO)CCC1

Computed Properties

• Exact Mass: 236.04827063g/mol
• Monoisotopic Mass: 236.04827063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.5Ų

Additional information on {1-5-(trifluoromethyl)thiophen-2-ylcyclobutyl}methanol

Introduction to {1-5-(trifluoromethyl)thiophen-2-ylcyclobutyl}methanol (CAS No. 2228410-87-3)

The compound {1-5-(trifluoromethyl)thiophen-2-ylcyclobutyl}methanol, identified by the CAS number 2228410-87-3, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of organosulfur compounds, specifically those containing a thiophene ring. The presence of a trifluoromethyl group attached to the thiophene ring introduces interesting electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

The structure of this compound is composed of a cyclobutane ring fused with a thiophene moiety. The trifluoromethyl group is attached at the 5-position of the thiophene ring, while the methanol group is attached at the 1-position of the cyclobutane ring. This arrangement creates a molecule with a rigid yet flexible framework, which can be advantageous in various chemical reactions and applications.

Recent studies have highlighted the potential of {1-5-(trifluoromethyl)thiophen-2-ylcyclobutyl}methanol in drug discovery and development. The trifluoromethyl group is known to enhance the stability and bioavailability of molecules, making this compound a promising candidate for pharmaceutical applications. Additionally, its unique electronic properties make it a valuable component in the synthesis of advanced materials, such as semiconductors and sensors.

In terms of synthesis, this compound can be prepared through various routes, including coupling reactions and cyclization processes. Researchers have explored the use of transition metal catalysts to facilitate these reactions, leading to efficient and selective syntheses. The ability to modify the substituents on the thiophene and cyclobutane rings further expands the versatility of this compound in chemical design.

The physical and chemical properties of {1-5-(trifluoromethyl)thiophen-2-ylcyclobutyl}methanol have been extensively studied. Its melting point, boiling point, and solubility in various solvents are well-documented, providing valuable information for its handling and application in different environments. Moreover, its reactivity towards common reagents has been investigated, revealing its potential as an intermediate in organic synthesis.

One of the most exciting aspects of this compound is its potential in green chemistry. The use of trifluoromethyl groups can reduce the environmental impact of chemical processes by enhancing efficiency and reducing waste. As researchers continue to explore its properties, new applications in sustainable chemistry are likely to emerge.

In conclusion, {1-5-(trifluoromethyl)thiophen-2-ylcyclobutyl}methanol (CAS No. 2228410-87-3) is a versatile compound with a wide range of potential applications. Its unique structure, combined with its favorable electronic and steric properties, makes it an attractive target for further research and development. As new studies uncover its capabilities, this compound is poised to play a significant role in advancing various fields of science and technology.